Cas no 1799439-12-5 (4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole)

4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole is a halogenated and sulfonylated indole derivative with a trifluoromethyl substituent, offering unique reactivity and structural features for synthetic applications. The bromine atom at the 4-position provides a versatile handle for further functionalization via cross-coupling reactions, while the phenylsulfonyl group enhances stability and facilitates selective transformations. The electron-withdrawing trifluoromethyl group at the 6-position influences electronic properties, making this compound valuable in medicinal chemistry and materials science. Its well-defined structure and functional group diversity make it a useful intermediate for designing pharmaceuticals, agrochemicals, or advanced organic materials. The compound's purity and consistent performance ensure reliability in demanding synthetic workflows.

4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole structure

1799439-12-5 structure

Product Name:4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole

CAS No:1799439-12-5

MF:C₁₅H₉BrF₃NO₂S

MW:404.201672315598

MDL:MFCD28168074

CID:4727679

Update Time:2025-06-08

4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole
- 1-(Phenylsulphonyl)-4-Bromo-6-(trifluoromethyl)-1H-indole
- MDL： MFCD28168074
- Inchi： 1S/C15H9BrF3NO2S/c16-13-8-10(15(17,18)19)9-14-12(13)6-7-20(14)23(21,22)11-4-2-1-3-5-11/h1-9H
- InChI Key： HKYFSVUVPGNLES-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)(F)F)=CC2=C1C=CN2S(C1C=CC=CC=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 528
Topological Polar Surface Area: 47.4

4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0993468-1g	4-bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole	1799439-12-5	95%	1g	$1280	2024-08-02
eNovation Chemicals LLC	D386456-1g	1-(Phenylsulphonyl)-4-Bromo-6-(trifluoromethyl)-1H-indole	1799439-12-5	95%	1g	$1010	2024-08-03
eNovation Chemicals LLC	Y0993468-5g	1-(phenylsulphonyl)-4-bromo-6-(trifluoromethyl)-1H-indole	1799439-12-5	95%	5g	$3000	2025-02-21
eNovation Chemicals LLC	D386456-1g	1-(Phenylsulphonyl)-4-Bromo-6-(trifluoromethyl)-1H-indole	1799439-12-5	95%	1g	$1010	2025-02-21
eNovation Chemicals LLC	Y0993468-5g	1-(phenylsulphonyl)-4-bromo-6-(trifluoromethyl)-1H-indole	1799439-12-5	95%	5g	$3000	2025-02-22
eNovation Chemicals LLC	D386456-1g	1-(Phenylsulphonyl)-4-Bromo-6-(trifluoromethyl)-1H-indole	1799439-12-5	95%	1g	$1010	2025-03-01

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Related Categories

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Additional information on 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole

Research Brief on 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole (CAS: 1799439-12-5)

The compound 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole (CAS: 1799439-12-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole as a versatile scaffold in the development of small-molecule inhibitors. Its indole core, coupled with the phenylsulfonyl and trifluoromethyl substituents, provides a robust platform for modulating protein-protein interactions (PPIs) and enzyme activity. Notably, the bromo-substitution at the 4-position enhances its reactivity in cross-coupling reactions, making it a valuable intermediate in organic synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's inhibitory effects on kinases involved in inflammatory pathways. The results demonstrated that derivatives of 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole exhibited nanomolar potency against JAK3 and SYK kinases, suggesting its potential as a lead compound for autoimmune disease therapeutics. Molecular docking studies further revealed key interactions with the ATP-binding sites of these kinases.

Another significant application of this compound lies in its use as a fluorescent probe. A 2022 study in ACS Chemical Biology reported that the trifluoromethyl group imparts unique photophysical properties, enabling real-time tracking of cellular processes. This feature has been leveraged in high-content screening assays to monitor drug-target engagement in live cells.

From a synthetic perspective, recent advancements in transition-metal-catalyzed reactions have streamlined the production of 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole. A 2023 Nature Protocols paper detailed a palladium-catalyzed one-pot synthesis with a 78% yield, emphasizing its scalability for industrial applications. The protocol also highlighted the compound's stability under various pH conditions, a critical factor for formulation development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound class. Research published in Drug Metabolism and Disposition (2023) identified rapid hepatic clearance as a limitation, prompting ongoing structure-activity relationship (SAR) studies to improve metabolic stability while retaining target affinity.

In conclusion, 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole represents a multifaceted tool in chemical biology with demonstrated applications in kinase inhibition, cellular imaging, and synthetic chemistry. Future research directions may focus on expanding its therapeutic index through rational design and exploring its utility in targeted protein degradation strategies.